Cas no 1368229-43-9 (2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid
• CAS No: 1368229-43-9
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5906706
• PubChem ID: 20780816
• Update Time: 2025-05-20

2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-4-hydroxy-
• 2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid
• 1368229-43-9
• 2-{1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-3-yl}acetic acid
• rac-2-[(3R,4S)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidin-3-yl]acetic acid
• EN300-1610746
• SCHEMBL13940144

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(16)12-5-7(4-9(14)15)8(13)6-12/h7-8,13H,4-6H2,1-3H3,(H,14,15)
• InChI Key： FRFQLACEQVFDJH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(O)C(CC(O)=O)C1

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 408.5±30.0 °C(Predicted)
• pka: 4.65±0.10(Predicted)

Additional information on 2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid

Comprehensive Guide to 2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid (CAS No. 1368229-43-9): Properties, Applications, and Market Insights

2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid (CAS No. 1368229-43-9) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, often referred to as a Boc-protected hydroxyproline derivative, is widely utilized in peptide synthesis and drug development due to its unique structural features. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the hydroxyl functional group makes it a versatile intermediate for designing complex molecules.

The chemical structure of 2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid includes a pyrrolidine ring substituted with a hydroxyl group at the 4-position and an acetic acid moiety at the 3-position. The Boc group provides stability during synthetic processes, making it a preferred choice for researchers working on peptide coupling reactions and prodrug formulations. Its molecular formula and exact mass are frequently searched by chemists to ensure precision in experimental setups.

One of the most common applications of CAS No. 1368229-43-9 is in the synthesis of peptide-based therapeutics. With the growing demand for targeted drug delivery systems and bioconjugation techniques, this compound has gained traction in the pharmaceutical industry. Researchers are particularly interested in its role in developing enzyme inhibitors and receptor modulators, which are critical for treating diseases like cancer and metabolic disorders. The hydroxyl group in the molecule also allows for further functionalization, enabling the creation of customized drug candidates.

In addition to its pharmaceutical applications, 2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid is used in material science and catalysis. Its ability to act as a ligand or chelating agent makes it valuable in designing metal-organic frameworks (MOFs) and asymmetric catalysts. These applications align with the current trends in green chemistry and sustainable synthesis, which are hot topics in the scientific community.

The market for Boc-protected amino acid derivatives like CAS No. 1368229-43-9 is expanding, driven by advancements in biotechnology and personalized medicine. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of GMP-compliant production. Researchers often search for reliable sourcing options and technical data sheets to ensure the quality of this compound for their experiments.

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In summary, 2-{1-(tert-butoxy)carbonyl-4-hydroxypyrrolidin-3-yl}acetic acid (CAS No. 1368229-43-9) is a multifaceted compound with broad applications in pharmaceutical research, material science, and catalysis. Its unique structural attributes and compatibility with modern synthetic techniques make it a valuable asset for scientists and manufacturers alike. As the demand for innovative drug candidates and sustainable chemical processes grows, this compound is poised to play an even more significant role in the future of scientific discovery.